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Compound of Interest

Compound Name: Propylhydrazine hydrochloride

Cat. No.: B152796

Propylhydrazine Hydrochloride: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of propylhydrazine hydrochloride, a chemical
compound with applications in organic synthesis and pharmaceutical research. The document
outlines its fundamental molecular properties, synthesis protocols, and its role in specific
biochemical pathways, offering a comprehensive resource for professionals in the field.

Core Molecular and Physical Properties

Propylhydrazine hydrochloride is the hydrochloride salt of propylhydrazine. Its key
guantitative data are summarized in the table below, providing a clear reference for its
molecular characteristics.

Property Value Source
Molecular Formula C3H11CIN2 [1112113114]
Molecular Weight 110.58 g/mol [1112][3]
CAS Number 56795-66-5 [1]
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Synthesis of Propylhydrazine Hydrochloride: An
Experimental Protocol

The synthesis of propylhydrazine hydrochloride is a standard laboratory procedure involving
the reaction of propylhydrazine with hydrochloric acid. The following protocol outlines a typical
methodology for its preparation.

Objective: To synthesize propylhydrazine hydrochloride from propylhydrazine.
Materials:

e Propylhydrazine

» Concentrated Hydrochloric Acid (HCI)
¢ Anhydrous diethyl ether

» Glass reaction vessel

e Magnetic stirrer and stir bar

* Ice bath

e Buchner funnel and filter paper

e Vacuum flask

Methodology:

e Reaction Setup: A solution of propylhydrazine in anhydrous diethyl ether is prepared in a
glass reaction vessel equipped with a magnetic stirrer. The vessel is cooled in an ice bath to
maintain a low temperature throughout the reaction.

« Acidification: While stirring vigorously, a stoichiometric amount of concentrated hydrochloric
acid is added dropwise to the cooled propylhydrazine solution. The slow addition is crucial to
control the exothermic nature of the reaction.
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o Precipitation: Upon the addition of hydrochloric acid, propylhydrazine hydrochloride
precipitates out of the solution as a white solid.

« |solation: The precipitate is collected by vacuum filtration using a Buchner funnel.

e Washing and Drying: The collected solid is washed with a small amount of cold, anhydrous
diethyl ether to remove any unreacted starting materials and impurities. The final product is
then dried under a vacuum to yield pure propylhydrazine hydrochloride.

Logical Workflow for Synthesis

The following diagram illustrates the logical workflow for the synthesis of propylhydrazine
hydrochloride, from starting materials to the final product.
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Synthesis Workflow of Propylhydrazine Hydrochloride

This structured guide provides essential information on propylhydrazine hydrochloride for
researchers and professionals in drug development and chemical synthesis. The clear
presentation of its molecular properties and a detailed experimental protocol for its synthesis,
along with a logical workflow diagram, offers a practical and comprehensive resource.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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